Cas no 80304-42-3 (1,5-Dimethyl-1H-imidazole-4-carboxylic acid)

1,5-Dimethyl-1H-imidazole-4-carboxylic acid structure
80304-42-3 structure
Product name:1,5-Dimethyl-1H-imidazole-4-carboxylic acid
CAS No:80304-42-3
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD18910969
CID:1006184

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,5-Dimethyl-1H-imidazole-4-carboxylic acid
    • 1,5-dimethylimidazole-4-carboxylic acid
    • 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-
    • MJWMSFLDPWTOSC-UHFFFAOYSA-N
    • FCH966539
    • 2517AC
    • AX8211340
    • ST24036876
    • 1,5-Dimethyl-1H-imidazole-4-carboxylic acid (ACI)
    • MDL: MFCD18910969
    • Inchi: 1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10)
    • InChI Key: MJWMSFLDPWTOSC-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C)N(C)C=N1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Topological Polar Surface Area: 55.1

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Security Information

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A310605-100mg
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 97%
100mg
$88.00 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CX781-200mg
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 97%
200mg
919.0CNY 2021-08-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7159-250MG
1,5-dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 95%
250MG
¥ 462.00 2023-04-13
Fluorochem
224936-1g
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 95%
1g
£277.00 2022-02-28
Chemenu
CM126063-250mg
1,5-dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 95%+
250mg
$170 2024-07-23
Fluorochem
224936-10g
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 95%
10g
£1446.00 2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1067820-250mg
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 97%
250mg
¥898.00 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CX781-5g
1,5-Dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 97%
5g
11536CNY 2021-05-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7159-5G
1,5-dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 95%
5g
¥ 7,563.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7159-10G
1,5-dimethyl-1H-imidazole-4-carboxylic acid
80304-42-3 95%
10g
¥ 12,612.00 2023-04-13

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Amadis Chemical Company Limited
(CAS:80304-42-3)1,5-Dimethyl-1H-imidazole-4-carboxylic acid
A864708
Purity:99%/99%
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Price ($):377.0/1320.0